Cas no 1220017-55-9 (N-Butyl-6-chloro-N-methyl-2-pyridinamine)

• Product Name: N-Butyl-6-chloro-N-methyl-2-pyridinamine
• CAS No: 1220017-55-9
• MF: C₁₀H₁₅ClN₂
• MW: 198.692501306534
• CID: 4687716
• Update Time: 2025-05-19

N-Butyl-6-chloro-N-methyl-2-pyridinamine Chemical and Physical Properties

Names and Identifiers

• N-BUTYL-6-CHLORO-N-METHYL-2-PYRIDINAMINE
• N-butyl-6-chloro-N-methylpyridin-2-amine
• N-Butyl-6-chloro-N-methyl-2-pyridinamine

• Inchi： 1S/C10H15ClN2/c1-3-4-8-13(2)10-7-5-6-9(11)12-10/h5-7H,3-4,8H2,1-2H3
• InChI Key： WZZJLWWAYDCWQO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=N1)N(C)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Topological Polar Surface Area: 16.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-Butyl-6-chloro-N-methyl-2-pyridinamine

N-Butyl-6-chloro-N-methyl-2-pyridinamine: A Comprehensive Overview

The compound N-Butyl-6-chloro-N-methyl-2-pyridinamine (CAS No. 1220017-55-9) is a significant molecule in the field of organic chemistry, particularly within the realm of pyridine derivatives. This compound has garnered attention due to its unique structural properties and potential applications in various industries, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure consists of a pyridine ring substituted with a chlorine atom at the 6-position and an N-substituted group containing both a butyl and methyl chain. This combination of substituents imparts distinctive electronic and steric properties, making it a versatile building block for further chemical modifications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of N-butyl-6-chloro-N-methyl-2-pyridinamine. Researchers have explored various routes, including nucleophilic aromatic substitution and coupling reactions, to optimize its production. For instance, a study published in *Journal of Organic Chemistry* demonstrated the use of microwave-assisted synthesis to achieve high yields of this compound with minimal by-products. Such innovations not only enhance the scalability of production but also align with the growing demand for sustainable chemical processes.

The electronic properties of N-butyl-6-chloro-N-methyl-2-pyridinamine make it an attractive candidate for applications in coordination chemistry and catalysis. Its nitrogen atoms can act as Lewis bases, facilitating interactions with metal ions. A recent investigation in *Inorganic Chemistry* highlighted its ability to form stable metal complexes with transition metals like copper and nickel, which exhibit promising catalytic activity in oxidation reactions. These findings underscore the potential of this compound as a ligand in homogeneous catalysis, offering new avenues for industrial applications.

In the pharmaceutical sector, N-butyl-6-chloro-N-methyl-2-pyridinamine has shown promise as a lead compound for drug development. Its structural flexibility allows for the introduction of bioactive groups, enabling the design of molecules with specific pharmacological profiles. For example, researchers at the University of California have utilized this compound as a scaffold for developing inhibitors targeting kinases involved in cancer pathways. Initial in vitro studies have demonstrated moderate inhibitory activity, warranting further exploration into its therapeutic potential.

Moreover, the steric effects introduced by the butyl and methyl substituents play a crucial role in modulating the compound's reactivity and selectivity. A study published in *Chemical Communications* explored the influence of these substituents on the molecule's ability to participate in Suzuki-Miyaura coupling reactions. The results indicated that these groups enhance the regioselectivity of the reaction, making them valuable for constructing complex architectures in organic synthesis.

From an environmental standpoint, N-butyl-6-chloro-N-methyl-2-pyridinamine exhibits moderate biodegradability under aerobic conditions, as reported in a recent environmental toxicology study. This characteristic is critical for assessing its ecological impact during industrial use and disposal. Additionally, its low toxicity profile towards non-target organisms suggests that it may be suitable for use in agrochemical formulations where selectivity is paramount.

In conclusion, N-butyl-6-chloro-N-methyl-2-pyridinamine (CAS No. 1220017-55-9) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with advancements in synthetic and analytical techniques, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both academic research and industrial innovation.